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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
Get Quote
. J

This guide provides a detailed look into the typical data and methodologies presented in a
Certificate of Analysis (CoA) for the isotopically labeled internal standard, Carfentrazone-ethyl-
d5. This document is intended for researchers, analytical scientists, and professionals in drug
development who utilize such standards for quantitative analysis.

Carfentrazone-ethyl-d5 is the deuterated analog of Carfentrazone-ethyl, a triazolone herbicide.
[1] As an internal standard, it is crucial for achieving accurate quantification in analytical
methods, such as chromatography, by correcting for analyte loss during sample preparation
and instrumental analysis.

Chemical and Physical Properties

The fundamental identity and characteristics of Carfentrazone-ethyl-d5 are summarized below.
This data is critical for ensuring the correct substance is being used and for accurate
preparation of standard solutions.
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Property Value

Ethyl(RS)-2-chloro-3-[2-chloro-5-[4-
Chemical Name (difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-
1,2,4-triazol-1-yl]-4-fluorophenyl]propionate-d5

Ethyl-d5 2-chloro-3-{2-chloro-5-[4-
Synonyms (difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-
1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate

CAS Number 2140327-60-0[1][2]

Molecular Formula C15HoDsCl2F3N3O3[1]
Molecular Weight 417.22 g/mol [1][2][3]

Accurate Mass 416.068[2]

Appearance White to off-white solid (typical)
Storage Temperature 2-8°C[3]

Analytical Data

The purity and identity of the reference standard are paramount for its use in quantitative
assays. The following table summarizes the typical analytical specifications for Carfentrazone-
ethyl-d5.

Analysis Specification Method
_ High-Performance Liquid
Purity (Assay) >98.0%][3]
Chromatography (HPLC)
Isotopic Purity Report Value Mass Spectrometry (MS)
Identity Conforms to structure 1H NMR, Mass Spectrometry

Experimental Protocols

Detailed methodologies are employed to certify the quality of the reference standard. Below are
representative protocols for the key analyses performed.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method quantifies the purity of Carfentrazone-ethyl-d5 by separating it from any potential
impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid) is a
common choice for separating Carfentrazone-ethyl and related compounds.

o Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection: UV detection at a wavelength where the analyte has maximum absorbance.

o Quantification: The purity is calculated based on the area percent of the main peak relative to
the total peak area in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound and to support its
structural identity.

 Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).
 lonization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

e Analysis: The instrument is scanned for the expected mass-to-charge ratio (m/z) of the
protonated molecule [M+H]*. The observed mass should be consistent with the calculated
mass of the deuterated compound.

Workflow for Certification of Analysis

The following diagram illustrates the general workflow for the analysis and certification of a
chemical reference standard like Carfentrazone-ethyl-d5.
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Synthesis and Purification

Chemical Synthesis of Carfentrazone-ethyl-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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